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Compound of Interest

Compound Name: BZiPAR

Cat. No.: B12391866 Get Quote

For researchers, scientists, and drug development professionals utilizing BZiPAR (bis-(N-CBZ-

L-isoleucyl-L-prolyl-L-arginine amide)), a substrate for trypsin, ensuring its proper disposal is a

critical component of laboratory safety and environmental responsibility. While BZiPAR is not

classified as a hazardous substance under Regulation (EC) No 1272/2008[CLP], adherence to

standard laboratory chemical waste procedures is essential to mitigate any potential risks.[1]

This guide provides a clear, step-by-step process for the safe and effective disposal of

BZiPAR.

Key Chemical and Safety Data
A summary of BZiPAR's properties relevant to handling and disposal is provided in the table

below.
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Property Value Source

Chemical Name

Rhodamine 110, bis-(N-CBZ-L-

isoleucyl-L-prolyl-L-arginine

amide), dihydrochloride

[1][2]

Molecular Formula C70H88Cl2N14O13 [2]

Molecular Weight 1404.5 [2]

Appearance Off-white to pink solid

Solubility Soluble in DMSO

Hazard Classification Not classified as hazardous

Potential Hazards

May be harmful if swallowed or

inhaled. May cause skin and

eye irritation.

HMIS Rating
Health: 0, Flammability: 0,

Physical Hazard: 0

NFPA Rating Health: 0, Fire: 0, Reactivity: 0

Experimental Protocol for Disposal
The following procedure outlines the recommended steps for the proper disposal of unused or

waste BZiPAR. This protocol is based on general best practices for non-hazardous chemical

waste and should be performed in accordance with your institution's specific environmental

health and safety (EHS) guidelines.

Personnel Protective Equipment (PPE):

Safety glasses or goggles

Standard laboratory coat

Chemical-resistant gloves (e.g., nitrile)

Disposal Steps:
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Segregation: Isolate the BZiPAR waste from other laboratory waste streams. Do not mix with

biohazardous, radioactive, or acutely toxic chemical waste.

Containerization:

Place the solid BZiPAR waste into a clearly labeled, sealed, and non-reactive container. A

high-density polyethylene (HDPE) container is recommended.

The label should include "BZiPAR Waste," the chemical name, and the date of

accumulation.

Waste Manifesting: Document the waste on your laboratory's chemical waste inventory or

manifest as required by your institution's EHS department.

Storage: Store the sealed waste container in a designated chemical waste storage area,

away from incompatible materials, until it is collected by your institution's hazardous waste

management service.

Disposal of Contaminated Materials: Any materials, such as pipette tips or weighing paper,

that have come into contact with BZiPAR should be disposed of in the same solid chemical

waste container.

Consult EHS: For large quantities of BZiPAR waste or if you have any uncertainty regarding

disposal procedures, always consult your institution's Environmental Health and Safety

(EHS) office for guidance.

BZiPAR Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of BZiPAR.
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Caption: BZiPAR Disposal Decision Workflow
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By following these procedures, researchers can ensure the safe and compliant disposal of

BZiPAR, contributing to a secure and environmentally conscious laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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